Cas no 200563-87-7 (3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine)

• Product Name: 3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine
• CAS No: 200563-87-7
• MF: C₁₆H₂₅NO₅S
• MW: 343.438403844833
• CID: 908932
• PubChem ID: 46783106
• Update Time: 2025-06-30

3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine Chemical and Physical Properties

Names and Identifiers

• 3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine
• 3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propyl 4-methylbenzenesulfonate
• R-1-METHANESULFONATE -1,2-PROPANEDIOL
• DB-150421
• 3-[(tert-Butoxycarbonyl)(methyl)amino]propyl 4-methylbenzene-1-sulfonate
• DTXSID00676163
• 98642-45-6
• 200563-87-7
• SCHEMBL10641249
• 3-((tert-Butoxycarbonyl)(methyl)amino)propyl 4-methylbenzenesulfonate

• Inchi： 1S/C16H25NO5S/c1-13-7-9-14(10-8-13)23(19,20)21-12-6-11-17(5)15(18)22-16(2,3)4/h7-10H,6,11-12H2,1-5H3
• InChI Key： TUNGDNONMRXMFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.14534407g/mol
• Monoisotopic Mass: 343.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine

3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine (CAS No. 200563-87-7)

The compound 3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine, identified by the CAS registry number CAS No. 200563-87-7, is a versatile organic compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a tosyl group, a methyl group, and a Boc (tert-butoxycarbonyl) protecting group attached to a propylamine backbone. The combination of these functional groups makes it an invaluable intermediate in various chemical reactions, particularly in the synthesis of complex molecules.

Recent advancements in chemical synthesis have highlighted the importance of 3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine as a key intermediate in the construction of bioactive molecules. Researchers have demonstrated its utility in the development of novel drug candidates, where the tosyl group serves as an excellent leaving group, facilitating nucleophilic substitutions. The Boc protecting group provides stability during reaction sequences and can be easily removed under mild acidic conditions, making it ideal for multi-step synthesis workflows.

The structural versatility of this compound has also been leveraged in the field of materials science. Studies have shown that derivatives of CAS No. 200563-87-7 can be used as precursors for the synthesis of advanced polymers and surfactants. The methyl group contributes to the hydrophobicity of the molecule, while the Boc group enhances solubility, making it suitable for applications in amphiphilic materials.

In terms of synthesis, 3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine is typically prepared through a two-step process involving nucleophilic substitution and subsequent protection of the amine group. The first step involves the reaction of propylamine with p-toluenesulfonyl chloride to form the tosylated intermediate. In the second step, the amine is protected using di-tert-butyl dicarbonate (Boc anhydride) under basic conditions. This method ensures high yields and excellent purity, making it suitable for large-scale production.

Recent research has also explored the use of this compound in asymmetric catalysis. By incorporating chiral auxiliaries or catalysts during its synthesis, chemists have been able to produce enantiomerically enriched derivatives with high optical purity. These enantiopure compounds are valuable in drug discovery programs where stereochemistry plays a critical role in biological activity.

The applications of CAS No. 200563-87-7 extend beyond traditional organic synthesis. It has been employed as a building block in click chemistry reactions, where its reactivity and functional group compatibility make it an ideal partner for copper-catalyzed azide-alkyne cycloadditions (CuAAC). This has opened new avenues for the rapid assembly of complex molecular architectures.

In conclusion, 3-(p-Toluenesulfonate)-N-methyl-N-boc-propylamine (CAS No. 200563-87-7) stands out as a multifaceted compound with diverse applications across various chemical disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and catalytic techniques, positions it as an essential tool for researchers aiming to develop innovative chemical solutions.